Cas no 477545-72-5 (N-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide)

• Product Name: N-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide
• CAS No: 477545-72-5
• MF: C₂₁H₁₇N₃O₃S
• MW: 391.442983388901
• CID: 5878222
• PubChem ID: 1579445
• Update Time: 2025-07-16

N-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-(2,5-dimethylphenyl)thiazol-2-yl)-2-(1,3-dioxoisoindolin-2-yl)acetamide
• 2H-Isoindole-2-acetamide, N-[4-(2,5-dimethylphenyl)-2-thiazolyl]-1,3-dihydro-1,3-dioxo-
• Oprea1_378172
• 477545-72-5
• F0866-0162
• AKOS002264655
• N-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide
• N-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-2-(1,3-dioxoisoindol-2-yl)acetamide
• SR-01000302096-1
• SR-01000302096
• VU0488799-1
• AB00672745-01

• Inchi： 1S/C21H17N3O3S/c1-12-7-8-13(2)16(9-12)17-11-28-21(22-17)23-18(25)10-24-19(26)14-5-3-4-6-15(14)20(24)27/h3-9,11H,10H2,1-2H3,(H,22,23,25)
• InChI Key： PSEXGHFKILUPJK-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(=O)N1CC(NC1=NC(C2=CC(C)=CC=C2C)=CS1)=O

Computed Properties

• Exact Mass: 391.09906259g/mol
• Monoisotopic Mass: 391.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.389±0.06 g/cm3(Predicted)
• pka: 8.01±0.50(Predicted)

Additional information on N-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide

Research Brief on N-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide (CAS: 477545-72-5)

N-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide (CAS: 477545-72-5) is a novel small-molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thiazole and isoindole-1,3-dione moieties, has been investigated for its potential therapeutic applications, particularly in the context of targeted protein degradation and kinase inhibition. Recent studies have explored its molecular interactions, pharmacokinetic properties, and efficacy in preclinical models, positioning it as a promising candidate for further drug development.

The synthesis of N-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide involves a multi-step process that ensures high purity and yield. Key steps include the condensation of 2,5-dimethylphenylthioamide with α-bromoacetophenone to form the thiazole core, followed by coupling with a phthalimide derivative to introduce the isoindole-1,3-dione moiety. Analytical techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography have been employed to confirm the compound's structural integrity and stereochemical configuration.

Recent pharmacological studies have highlighted the compound's ability to modulate specific signaling pathways implicated in cancer and inflammatory diseases. In vitro assays demonstrate its potent inhibitory activity against certain kinases, with IC50 values in the nanomolar range. Additionally, its role as a proteolysis-targeting chimera (PROTAC) has been investigated, showing promising results in the selective degradation of target proteins. These findings suggest that 477545-72-5 could serve as a versatile scaffold for the development of next-generation therapeutics.

In vivo studies have further elucidated the compound's pharmacokinetic profile, including its bioavailability, metabolic stability, and tissue distribution. Preliminary data indicate favorable absorption and moderate half-life, though optimization of its physicochemical properties may be required to enhance its therapeutic index. Toxicity assessments in animal models have revealed a manageable safety profile, with no significant off-target effects observed at therapeutic doses. These results underscore the compound's potential for clinical translation.

Future research directions for N-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide include the exploration of its synergistic effects with existing therapies, the development of derivatives with improved selectivity, and the investigation of its mechanisms of action at the molecular level. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression into clinical trials. This compound represents a compelling example of how innovative chemical design can address unmet medical needs in oncology and beyond.